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Introduction

Antiblaze V6 is a chlorinated organophosphate additive flame retardant used to enhance the
fire resistance of polymeric materials, including rigid polyurethane (PUR) foams.[1][2]
Chemically identified as [2-[bis(2-chloroethoxy)phosphoryloxymethyl]-3-chloro-2-
(chloromethyl)propyl] bis(2-chloroethyl) phosphate (CAS RN: 38051-10-4), it is also known by
trade names such as Phosgard 2XC20 and Amgard V 6.[3][4] This document provides a
detailed experimental protocol for the incorporation and evaluation of Antiblaze V6 in a generic
rigid polyurethane foam formulation. The protocols for key flammability tests, UL 94 and cone
calorimetry, are also detailed.

Due to the limited availability of specific performance data for Antiblaze V6 in the public
domain, this document presents representative data from studies on similar chlorinated and
organophosphate flame retardants in rigid polyurethane foam to provide an expected
performance profile.

Experimental Protocols
Materials and Equipment

Materials:

o Polyether polyol (e.g., sucrose/glycerin-based, OH value 400-500 mg KOH/qg)
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e Polymeric methylene diphenyl diisocyanate (pMDI, isocyanate index 110)
» Antiblaze V6

o Surfactant (e.g., silicone-based)

o Catalyst (e.g., amine-based)

e Blowing agent (e.g., water, pentane)

e Paper cups and wooden spatula for mixing

e Mold for foam casting (e.g., 200 x 200 x 50 mm)

o Personal Protective Equipment (PPE): safety goggles, gloves, lab coat
Equipment:

e Analytical balance

e Mechanical stirrer

e Fume hood

e Oven

e Saw for cutting foam samples

e UL 94 vertical burn test chamber

e Cone calorimeter

Preparation of Rigid Polyurethane Foam with Antiblaze
V6

This protocol describes the preparation of a rigid polyurethane foam incorporating Antiblaze V6
as an additive flame retardant. The concentration of Antiblaze V6 can be varied to evaluate its
effect on flammability.
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e Preparation of the Polyol Premix (Component A):
1. In a paper cup, weigh the desired amount of polyether polyol.

2. Add the surfactant, catalyst, and blowing agent to the polyol according to the formulation
table below.

3. Weigh the desired amount of Antiblaze V6 and add it to the polyol mixture. Loading levels
can be varied (e.g., 5, 10, 15, 20 parts per hundred parts of polyol - php).

4. Mix all components thoroughly with a mechanical stirrer for 60 seconds at 2000 rpm until a
homogeneous mixture is obtained.

e Foaming Process:

1. Weigh the required amount of pMDI (Component B) in a separate paper cup. The amount
is calculated based on the desired isocyanate index.

2. Pour Component B into Component A and immediately start vigorous stirring with the
mechanical stirrer for 10-15 seconds.

3. Quickly pour the reacting mixture into the mold.
4. Allow the foam to rise and cure in a fume hood at room temperature for 24 hours.
5. Post-cure the foam in an oven at 70°C for 24 hours.
e Sample Preparation:
1. After curing, carefully remove the foam block from the mold.

2. Cut the foam block into specimens of the required dimensions for flammability testing
using a saw.

s UL94:125x 13 x10 mm

= Cone Calorimetry: 100 x 100 x 50 mm
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Table 1: Example Formulation for Rigid Polyurethane Foam

Component Parts by Weight (php)
Polyether Polyol 100

Antiblaze V6 5-25

Silicone Surfactant 15

Amine Catalyst 1.0

Water (Blowing Agent) 2.0

pMDI To an NCO Index of 110

Flammability Testing Protocols

This test evaluates the burning characteristics of the foam specimens after exposure to a
flame.

Condition the specimens (125 x 13 x 10 mm) at 23°C and 50% relative humidity for 48 hours.
e Mount a specimen vertically in the UL 94 test chamber.

e Apply a calibrated flame to the bottom edge of the specimen for 10 seconds.

* Remove the flame and record the afterflame time (t1).

o Immediately re-apply the flame for another 10 seconds.

» Remove the flame and record the afterflame time (t2) and afterglow time (t3).

e Record if any flaming drips ignite a cotton patch placed below the specimen.

o Test a total of five specimens.

o Classify the material as V-0, V-1, or V-2 based on the criteria in Table 2.

Table 2: UL 94 V Classification Criteria
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Criteria V-0

Afterflame time for
each specimen (t1 or <10s
t2)

<30s

<30s

Total afterflame time
for 5 specimens (t1 + <50s
t2)

<250s

<250s

Afterflame plus
afterglow time for

] <30s
each specimen (t2 +

t3)

<60s

<60s

Dripping of flaming
particles that ignite No

cotton

No

Yes

Burn to holding clamp No

No

No

This test measures the heat release rate and other combustion properties of the foam.

o Condition the specimens (100 x 100 x 50 mm) at 23°C and 50% relative humidity for 48

hours.

o Wrap the sides and bottom of the specimen in aluminum foil.

o Place the specimen on the sample holder of the cone calorimeter.

» Expose the specimen to a constant heat flux of 35 or 50 kW/mz2.

« Ignite the pyrolysis gases with a spark igniter.

¢ Continuously measure the following parameters during combustion:

o Time to ignition (TTI)

o Heat release rate (HRR)
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[e]

Peak heat release rate (pHRR)

(¢]

Total heat release (THR)

[¢]

Mass loss rate (MLR)

[¢]

Smoke production rate (SPR)

[e]

Total smoke release (TSR)

o

CO and CO: yield

Data Presentation

The following table summarizes representative quantitative data for rigid polyurethane foam

with and without a chlorinated organophosphate flame retardant. This data is based on

published results for similar flame retardants and provides an expected range of performance

for foams treated with Antiblaze V6.

Table 3: Representative Flammability Data for Rigid Polyurethane Foam

PUR Foam with

Parameter Unmodified PUR Foam Chlorinated
Organophosphate FR
UL 94 Rating No Rating V-0 (at sufficient loading)
Limiting Oxygen Index (%) ~18-20 >25
Cone Calorimetry (50 kW/m?2)
Time to Ignition (s) 5-10 8-15
Peak Heat Release Rate
250 - 350 150 - 200
(kW/m2)
Total Heat Release (MJ/m?) 80-120 50 - 80
Total Smoke Release (m2/m?2) 1500 - 2000 1000 - 1500
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Visualizations
Experimental Workflow
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Caption: Experimental workflow for preparing and testing Antiblaze V6 in rigid polyurethane
foam.

Proposed Flame Retardant Mechanism of Antiblaze V6
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Caption: Dual-phase flame retardant mechanism of Antiblaze V6 in polyurethane foam.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10775394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

